Cas no 3232-39-1 (Diacetyl Sulfide)
Diacetyl sulfide (C₄H₆O₂S) is an organosulfur compound characterized by its distinctive thioester functional group. This colorless to pale yellow liquid is notable for its high reactivity, serving as a versatile intermediate in organic synthesis, particularly in the production of sulfur-containing heterocycles and thioesters. Its low boiling point and moderate solubility in common organic solvents facilitate efficient handling in laboratory and industrial settings. Diacetyl sulfide is also employed in flavor and fragrance applications due to its potent, sulfurous aroma. Careful storage under inert conditions is recommended to prevent oxidation or decomposition. Its balanced reactivity and stability make it a valuable reagent for specialized chemical transformations.
Diacetyl Sulfide structure
Product name:Diacetyl Sulfide
Diacetyl Sulfide Chemical and Physical Properties
Names and Identifiers
-
- Ethanethioic acid,1,1'-anhydrosulfide
- Acetyl Sulfide
- S-acetyl ethanethioate
- 1,1'-Thiobis-(ethane-1-one)
- AC1L2RHS
- Acetic thioanhydride
- ACMC-209hsh
- diacetic thioanhydride
- Diacetyl Sulfide
- Diacetyl sulphide
- Diacetylsulfid
- thioacetic anhydride
- SCHEMBL3748079
- ACETYLSULFIDE
- MFCD00008753
- FT-0693013
- NSC-5133
- EINECS 221-774-8
- Diacetylthiamin
- 27W3N6DYV7
- T70772
- DPCQJLQPDJPRCM-UHFFFAOYSA-N
- AKOS015903317
- NS00029256
- Acetyl sulfide , 95%
- diacetylsulfide
- (CH3CO)2S
- DPCQJLQPDJPRCM-UHFFFAOYSA-
- EN300-7402520
- DTXSID80186058
- NSC 5133
- Acetic thioanhydride #
- BS-23465
- Ethanethioic acid, anhydrosulfide
- A0976
- SCHEMBL479385
- InChI=1/C4H6O2S/c1-3(5)7-4(2)6/h1-2H3
- 3232-39-1
- 1-(acetylsulfanyl)ethan-1-one
- NSC5133
- DB-369783
- 1-(ACETYLSULFANYL)ETHANONE
-
- MDL： MFCD00008753
- Inchi： InChI=1S/C4H6O2S/c1-3(5)7-4(2)6/h1-2H3
- InChI Key： DPCQJLQPDJPRCM-UHFFFAOYSA-N
- SMILES： CC(=O)SC(=O)C
Computed Properties
- Exact Mass: 118.00900
- Monoisotopic Mass: 118.00885060g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 85.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.4
- Topological Polar Surface Area: 59.4Ų
Experimental Properties
- Color/Form: Not available
- Density: 1,13 g/cm3
- Boiling Point: 120°C(lit.)
- Flash Point: 26°C
- Refractive Index: 1.4810-1.4840
- PSA: 59.44000
- LogP: 0.81260
- Solubility: Not available
Diacetyl Sulfide Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H226-H315-H319
- Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
- Hazardous Material transportation number：UN 1993
- Hazard Category Code： 10-36/37/38
- Safety Instruction： S16; S26; S36; S46
-
Hazardous Material Identification：
- Packing Group：III
- Hazard Level：3.2
- PackingGroup：III
- Packing Group：III
- HazardClass：3.2
- Safety Term：3.2
- Risk Phrases：R10; R36/37/38
Diacetyl Sulfide Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Diacetyl Sulfide Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A188930-500mg |
Diacetyl Sulfide |
3232-39-1 | 500mg |
$ 81.00 | 2023-04-19 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A151355-25g |
Acetyl Sulfide |
3232-39-1 | >95.0%(GC) | 25g |
￥3,589.00 | 2021-05-25 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A0976-25G |
Acetyl Sulfide |
3232-39-1 | >95.0%(GC) | 25g |
¥4300.00 | 2024-04-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A0976-5g |
Diacetyl Sulfide |
3232-39-1 | 95.0%(GC) | 5g |
￥1050.0 | 2022-05-30 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-471843-5g |
Acetyl Sulfide, |
3232-39-1 | 5g |
￥3008.00 | 2023-09-05 | ||
| 1PlusChem | 1P003O4E-25g |
ACETYL SULFIDE |
3232-39-1 | >95.0%(GC) | 25g |
$650.00 | 2024-05-05 | |
| Aaron | AR003OCQ-100mg |
Acetyl sulfide |
3232-39-1 | 95% | 100mg |
$13.00 | 2025-01-22 | |
| abcr | AB474879-5g |
Acetyl sulfide , 95%; . |
3232-39-1 | 95% | 5g |
€202.30 | 2024-04-17 | |
| abcr | AB474879-25g |
Acetyl sulfide , 95%; . |
3232-39-1 | 95% | 25g |
€669.30 | 2024-04-17 | |
| Aaron | AR003OCQ-5g |
Acetyl sulfide |
3232-39-1 | 95% | 5g |
$232.00 | 2025-01-22 |
Diacetyl Sulfide Related Literature
-
1. 90. Absorption spectra and structure of organic sulphur compounds. Part I. Unsaturated sulphidesH. P. Koch J. Chem. Soc. 1949 387
-
King-Chuen Lin Phys. Chem. Chem. Phys. 2016 18 6980
-
3. Reactions of keten. Part IV. Kinetics and thermodynamics of the gas-phase reaction: thioacetic acid + keten ? acetic thioanhydridePeter G. Blake,Anthony Speis J. Chem. Soc. Perkin Trans. 2 1974 1879
-
P. A. Hopkins,R. J. W. Le Fèvre J. Chem. Soc. B 1971 338
-
5. The mechanism of thermal elimination. Part 14. Pyrolysis of diacetamide, 2-acetoxypyridine, diacetyl sulphide, and thioacetic acid: possible involvement of enol forms in gas-phase eliminationsRoger Taylor J. Chem. Soc. Perkin Trans. 2 1983 89
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